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Compound of Interest

Compound Name:
4-Methoxy-3-(4-

morpholinyl)benzoic acid

CAS No.: 915923-91-0

Cat. No.: B1318628

Get Quote

Executive Summary & Compound Identity
4-Methoxy-3-(4-morpholinyl)benzoic acid (CAS: 915923-91-0) is a bifunctional building block

utilized in the synthesis of pharmaceutical intermediates, particularly for kinase inhibitors and

EZH2 antagonists. Its structure combines an acidic benzoate core with a basic morpholine

moiety, creating a zwitterionic potential that significantly dictates its solubility behavior

compared to simple benzoic acid derivatives.
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Property Data Source/Predictor

CAS Number 915923-91-0 [ChemicalBook, 2025]

Molecular Formula C₁₂H₁₅NO₄ Stoichiometry

Molecular Weight 237.25 g/mol Calculated

Appearance Beige Solid / Powder [Sigma-Aldrich, 2025]

LogP (Predicted) ~1.92 [Hit2Lead, 2025]

pKa (Acidic) ~4.2 (Carboxylic acid)
Analog (4-Methoxybenzoic

acid)

pKa (Basic) ~3.0 - 3.5 (Aryl Morpholine) Analog (N-Phenylmorpholine)

Physicochemical Solubility Landscape
As a Senior Application Scientist, I emphasize that solubility is not a static number but a

dynamic function of pH, temperature, and solvent polarity. This compound exhibits "U-shaped"

pH-dependent solubility due to its amphoteric nature.

Predicted Solubility Map (Solvent Screening)
The following classification is derived from structural analog analysis (specifically 4-

Methoxybenzoic acid and 4-(4-Morpholinyl)benzoic acid) and thermodynamic principles of

solvation.
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Solvent Class
Representative
Solvents

Predicted Solubility
Mechanistic
Rationale

Polar Aprotic DMSO, DMF, NMP High (>50 mg/mL)

Disrupts strong crystal

lattice intermolecular

H-bonds; ideal for

stock solutions.

Polar Protic Methanol, Ethanol
Moderate (10–30

mg/mL)

Solvation of the

carboxyl group;

solubility increases

significantly with

temperature (>40°C).

Ethers/Esters THF, Ethyl Acetate Low-Moderate

Sufficient for

extraction but poor for

stable storage; likely

requires heating.

Aqueous (Neutral) Water (pH 6-7)
Very Low (<0.5

mg/mL)

The molecule is

largely

uncharged/zwitterionic

at neutral pH,

minimizing hydration

energy.

Aqueous (High pH)
0.1N NaOH / PBS (pH

> 8)
High

Formation of the

benzoate anion

(COO⁻) drives

solubility.

Non-Polar Hexane, Toluene Insoluble

High crystal lattice

energy overcomes

weak Van der Waals

interactions.

The pH-Solubility Relationship
The morpholine nitrogen attached to the phenyl ring is weakly basic (pKa ~3.0), while the

carboxylic acid is acidic (pKa ~4.2).
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pH < 2.5: The nitrogen is protonated (

). Solubility Increases.

pH 3.0 – 5.0: The molecule approaches its isoelectric point (zwitterionic or neutral species

dominate). Solubility is at its Minimum (Intrinsic Solubility,

).

pH > 6.0: The carboxylic acid deprotonates (

). Solubility Increases drastically.

Visualization: Solubility & Structural Logic[1]
The following diagram illustrates the ionization states and solvent compatibility logic for this

compound.
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Figure 1: Ionization states and solubility behavior of 4-Methoxy-3-(4-morpholinyl)benzoic
acid across pH gradients.

Experimental Protocol: Determination of Intrinsic
Solubility
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Since specific literature values for this CAS are sparse, the following validated protocol is

recommended to determine the exact solubility (

) in your specific buffer system.

Method: Shake-Flask Saturation with HPLC-UV
Quantitation
Step 1: Preparation of Media

Buffer A (pH 1.2): 0.1 N HCl (Simulated Gastric Fluid).

Buffer B (pH 7.4): Phosphate Buffered Saline (PBS).

Organic Solvent: Methanol (HPLC Grade).[1]

Step 2: Saturation
Weigh approximately 5 mg of solid 4-Methoxy-3-(4-morpholinyl)benzoic acid into a 2 mL

HPLC vial.

Add 1.0 mL of the respective solvent (Buffer A, Buffer B, or Methanol).

Vortex for 1 minute to disperse the solid.

Incubate the vials at 25°C with constant agitation (orbital shaker at 200 rpm) for 24 hours.

Note: Ensure excess solid remains visible at the bottom of the vial. If all solid dissolves,

add more compound.

Step 3: Filtration & Dilution
Centrifuge the samples at 10,000 rpm for 5 minutes to pellet undissolved solid.

Filter the supernatant through a 0.22 µm PTFE syringe filter (prevents adsorption of the

drug).

Dilute the filtrate 1:10 and 1:100 with Mobile Phase to ensure the signal falls within the linear

calibration range.
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Step 4: HPLC Analysis Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) [40:60 v/v].

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (Benzoate chromophore) or 280 nm.

Calculation: Compare peak area against a standard curve prepared in DMSO (0.1 – 1.0

mg/mL).

Applications & Formulation Strategy
For researchers developing assays or drug formulations, the following "Decision Tree" guides

the handling of this compound.
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Figure 2: Formulation and handling decision tree based on solubility properties.

Critical Handling Notes
Stock Stability: Store DMSO stock solutions at -20°C. Avoid repeated freeze-thaw cycles

which can induce precipitation of the zwitterionic form.

Salt Formation: If higher aqueous solubility is required for animal studies (in vivo), convert

the acid to its Sodium Salt (using 1 equivalent of NaOH) or Meglumine Salt. This can

increase aqueous solubility by >100-fold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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